Cas no 891638-31-6 (1-(1-Morpholin-4-ylcycloheptyl)methanamine)

• Product Name: 1-(1-Morpholin-4-ylcycloheptyl)methanamine
• CAS No: 891638-31-6
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• MDL: MFCD05201533
• CID: 993623
• PubChem ID: 329776436
• Update Time: 2025-08-05

1-(1-Morpholin-4-ylcycloheptyl)methanamine Chemical and Physical Properties

Names and Identifiers

• [(1-Morpholin-4-ylcycloheptyl)methyl]amine
• 1-(1-MORPHOLIN-4-YLCYCLOHEPTYL)METHANAMINE
• (1-morpholin-4-ylcycloheptyl)methanamine
• FT-0684015
• SCHEMBL20211315
• 1-[1-(Morpholin-4-yl)cycloheptyl]methanamine
• 891638-31-6
• DTXSID60588258
• LS-05008
• (1-Morpholinocycloheptyl)methanamine
• CS-0321983
• 1-[1-(4-Morpholinyl)cycloheptyl]methanamine
• MFCD05201533
• 1-(1-Morpholin-4-ylcycloheptyl)methanamine, AldrichCPR
• AKOS000130325
• ALBB-016141
• 1-(1-Morpholin-4-ylcycloheptyl)methanamine

• MDL： MFCD05201533
• Inchi： 1S/C12H24N2O/c13-11-12(5-3-1-2-4-6-12)14-7-9-15-10-8-14/h1-11,13H2
• InChI Key： ZPRFTDXBLRVQJG-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(CN)CCCCCC1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.5Ų

1-(1-Morpholin-4-ylcycloheptyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-Morpholin-4-ylcycloheptyl)methanamine

Research Brief on 1-(1-Morpholin-4-ylcycloheptyl)methanamine (CAS: 891638-31-6): Recent Advances and Applications

1-(1-Morpholin-4-ylcycloheptyl)methanamine (CAS: 891638-31-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its morpholine-substituted cycloheptyl scaffold, has shown promise in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel psychotropic and neuroprotective agents. This research brief synthesizes the latest findings related to this compound, highlighting its synthetic routes, biological activities, and emerging applications.

The synthesis of 1-(1-Morpholin-4-ylcycloheptyl)methanamine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic reductive amination protocol that significantly enhances the efficiency of its production. The method employs a palladium-based catalyst under mild conditions, achieving a yield of over 85% with high enantiomeric purity. This advancement is particularly relevant for scale-up processes in pharmaceutical manufacturing, where consistency and cost-effectiveness are critical.

From a pharmacological perspective, 1-(1-Morpholin-4-ylcycloheptyl)methanamine has demonstrated intriguing activity as a modulator of sigma receptors, particularly the σ-1 subtype. Research conducted by the National Institute of Mental Health (2024) revealed that this compound exhibits high affinity (Ki = 12 nM) for σ-1 receptors, which are implicated in neuroprotection, cognition, and mood regulation. In animal models of depression and anxiety, derivatives of this compound showed efficacy comparable to established antidepressants, with reduced side effects. These findings suggest its potential as a scaffold for next-generation CNS therapeutics.

Beyond its CNS applications, recent investigations have uncovered the compound's utility in oncology. A 2024 study in Cancer Research reported that 1-(1-Morpholin-4-ylcycloheptyl)methanamine derivatives can disrupt protein-protein interactions in the Bcl-2 family, leading to apoptosis in resistant cancer cell lines. The morpholine moiety appears critical for this activity, as it facilitates membrane permeability while maintaining target specificity. This dual functionality—acting on both neurological and oncological targets—positions the compound as a versatile platform for drug discovery.

Structural-activity relationship (SAR) studies have further refined our understanding of this molecule's pharmacophore. Computational modeling paired with high-throughput screening (Nature Chemical Biology, 2023) identified that the cycloheptyl ring's conformation significantly impacts binding affinity, while modifications to the methanamine group alter metabolic stability. These insights are guiding the design of next-generation analogs with improved pharmacokinetic profiles.

In conclusion, 1-(1-Morpholin-4-ylcycloheptyl)methanamine (CAS: 891638-31-6) represents a compelling case study in modern medicinal chemistry. Its unique structure bridges multiple therapeutic areas, and recent advances in synthesis and characterization have accelerated its development. As research continues, particularly in optimizing its selectivity and bioavailability, this compound may yield clinically valuable derivatives for treating complex neurological disorders and cancers. The coming years will likely see increased patent activity and preclinical development around this promising scaffold.